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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
conducting greenhouse bioassays to evaluate the fungicidal activity of Florylpicoxamid.
Florylpicoxamid is a broad-spectrum picolinamide fungicide that acts as a Quinone inside
Inhibitor (Qil) of the mitochondrial cytochrome bcl complex (Complex Ill), effectively disrupting
fungal respiration.[1] This document outlines methodologies for assessing its efficacy against
key plant pathogens, presents quantitative data from various studies, and visualizes
experimental workflows and its mode of action.

Data Presentation

The following tables summarize the quantitative fungicidal activity of Florylpicoxamid against
a range of plant pathogenic fungi, providing a basis for comparison and experimental design.

Table 1: In Vitro Fungicidal Activity of Florylpicoxamid Against Various Plant Pathogenic Fungi
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Fungal Species

Common Disease ECso (pg/mL)

Zymoseptoria tritici

0.0046 (80% growth inhibition)

Septoria tritici blotch of wheat 2]

Botrytis cinerea

0.051 + 0.0072 (mycelial

Gray mold
development)[3]

0.0062 £ 0.0007 (conidial

germination)[3]

0.019 £ 0.0041 (germ tube
elongation)[3]

0.012 + 0.0069 (sclerotium

germination)[3]

Table 2: In Planta Greenhouse Efficacy of Florylpicoxamid
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Application Application Disease
Pathogen Host Plant
Type Rate Control (%)
Zymoseptoria )
S Wheat Preventative 0.03 mg/L 80%]2]
tritici
Botrytis cinerea Tomato Fruit Protective Not specified High
Botrytis cinerea Tomato Fruit Curative Not specified High
) ) Comparable to
Clarireedia N 0.045-0.1341b )
Turfgrass Not specified ] commercial
homoeocarpa ai/A
standards[4][5]
) Comparable to
Colletotrichum - 0.045-0.1341b )
o Turfgrass Not specified ] commercial
graminicola ai/A

standards[5]

) Comparable to
Leptosphaeria

Canola Not specified Not specified commercial
spp.
PP standards[5]
Comparable to
Pyrenophora - N )
. Barley Not specified Not specified commercial
eres
standards[5]

Experimental Protocols

Detailed methodologies for conducting greenhouse bioassays with Florylpicoxamid are
provided below. These protocols are based on established methods for the respective
pathosystems and can be adapted for specific experimental needs.

Protocol 1: Preventative and Curative Efficacy of
Florylpicoxamid against Zymoseptoria tritici on Wheat

This protocol outlines the procedure to assess both the preventative (protective) and curative
(eradicant) activity of Florylpicoxamid against Septoria tritici blotch on wheat seedlings.

1. Plant Material and Growth Conditions:
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Wheat Cultivar: Select a susceptible wheat cultivar (e.g., 'Obelisk’).

Potting: Sow 3-5 seeds per 5 cm pot filled with standard potting mix. After 7 days, thin to
three seedlings per pot.[6]

Greenhouse Conditions: Grow plants in a controlled environment at 18/16°C (day/night) with
a relative humidity of 70% until the first leaves are fully unfolded.[6]

. Inoculum Preparation:
Fungal Isolate: Use a virulent isolate of Zymoseptoria tritici.

Culture: Grow the fungus in YGB (10 g/L yeast extract, 30 g/L Glucose) medium at 18°C for
7 days in a shaker incubator at 125 rpm.[6]

Spore Suspension: Harvest yeast-like spores by centrifugation, wash twice with sterile water,
and adjust the concentration to 1 x 107 spores/mL in sterile water with 0.15% Tween 20.[6]

. Fungicide Application:

Florylpicoxamid Formulation: Prepare a stock solution of Florylpicoxamid in an
appropriate solvent (e.g., acetone or DMSO) and then dilute to the desired concentrations
with water containing a surfactant.

Preventative Application: Apply the fungicide solution to the wheat seedlings 24 hours before
inoculation.

Curative Application: Apply the fungicide solution to the wheat seedlings 24 to 48 hours after
inoculation.

Application Method: Use a hand sprayer to apply the fungicide solution until runoff, ensuring
complete coverage of the foliage.[6] Include a mock control (sprayed with water and
surfactant only) and a positive control (inoculated, untreated).

. Inoculation and Incubation:

Inoculation: Spray the wheat seedlings with the prepared spore suspension until runoff.
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 Incubation: Place the inoculated plants in transparent plastic bags for 48 hours at 100%
relative humidity to facilitate infection.[6] Afterwards, transfer them to a greenhouse
compartment at 22°C with a relative humidity >90% and a 16-hour photoperiod.[6]

5. Disease Assessment:
e Timing: Assess disease severity 18-21 days post-inoculation.

o Rating Scale: Visually assess the percentage of leaf area covered by lesions and pycnidia on
the inoculated leaves. A 1-t0-9 scale can also be used, where 1 indicates no disease and 9
indicates complete infection.[3][7]

o Data Analysis: Calculate the mean disease severity for each treatment. Efficacy can be
calculated as: ((Disease Severity in Control - Disease Severity in Treatment) / Disease
Severity in Control) * 100.

Protocol 2: Protective and Curative Bioassay of
Florylpicoxamid against Botrytis cinerea on Tomato

This protocol describes a method to evaluate the protective and curative efficacy of
Florylpicoxamid against gray mold on tomato plants.

1. Plant Material and Growth Conditions:
o Tomato Cultivar: Use a cultivar susceptible to Botrytis cinerea (e.g., 'Moneymaker").

o Seed Germination: Treat seeds in a 50°C water bath for 25 minutes, cool, and then soak in
10% trisodium phosphate for 15 minutes. Rinse thoroughly and germinate on wet filter paper.

[8]

o Seedling Growth: Sow germinated seeds in soil and grow in a growth chamber with a 16-
hour photoperiod at 25°C and an 8-hour dark period at 18°C for 4 weeks.[8]

2. Inoculum Preparation:

e Fungal Isolate: Use a pathogenic isolate of Botrytis cinerea.
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Culture: Maintain the fungus on 2x V8 agar for 21 days at 20°C under a 12-hour photoperiod
to promote sporulation.[8]

Spore Suspension: Flood the culture plates with sterile distilled water and gently scrape the
surface to release conidia. Filter the suspension through nylon mesh and adjust the
concentration to 1 x 10° spores/mL.[9]

. Fungicide Application:

Florylpicoxamid Formulation: Prepare as described in Protocol 1.

Protective Application: Apply the fungicide solution to the tomato plants 24 hours before
inoculation.

Curative Application: Apply the fungicide solution 24 hours after inoculation.

Application Method: Spray the foliage of the tomato plants until runoff.

. Inoculation and Incubation:

Inoculation: Spray the tomato plants with the spore suspension. For detached leaf assays,
place a 5 pL droplet of the spore suspension on each leaflet.[8]

Incubation: Maintain high humidity (>90%) for 48-72 hours to promote infection. This can be
achieved by covering the plants with plastic bags.[10] Maintain a temperature of 20-24°C.
[10]

. Disease Assessment:

Timing: Evaluate disease development 3-5 days after inoculation.

Assessment: Measure the lesion diameter on leaves or fruits. For whole plants, a disease
severity index can be used based on the percentage of infected tissue.

Data Analysis: Calculate the mean lesion size or disease severity for each treatment and
determine the percentage of disease control as described in Protocol 1.
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The following diagrams illustrate the experimental workflows and the mode of action of
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Mode of Action of Florylpicoxamid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6595160#greenhouse-bioassays-for-
florylpicoxamid-fungicidal-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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